methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate

• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: methyl 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3-benzoxazole-5-carboxylate
• InChI: InChI=1S/C19H16N2O4S/c1-24-18(23)13-6-7-16-14(10-13)20-19(25-16)26-11-17(22)21-9-8-12-4-2-3-5-15(12)21/h2-7,10H,8-9,11H2,1H3
• InChI Key: VAKJSUREQVMCLZ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC2=C(C=C1)OC(=N2)SCC(=O)N3CCC4=CC=CC=C43

Description

Methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Studies have shown that Methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate exhibits anti-inflammatory and antioxidant activities by reducing the production of pro-inflammatory cytokines and reactive oxygen species, respectively. It has also been shown to induce apoptosis in cancer cells by activating caspase-3 and -9.

Advantages and Limitations for Lab Experiments

One of the advantages of Methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate is its potential as a fluorescent probe for the detection of metal ions. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of Methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate. One area of research could be the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research could be the investigation of its potential use as a therapeutic agent for the treatment of various diseases, such as cancer and inflammation. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to identify its molecular targets.

Synthesis Methods

The synthesis of Methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate involves the reaction of 2-amino-3-carbethoxythiophene with 2-(2-oxoethyl)-2,3-dihydro-1H-indole-5-carbaldehyde in the presence of sodium hydride. The resulting compound is then treated with 2-chloro-1,3-benzoxazole to obtain the final product.

Scientific Research Applications

Methyl 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzoxazole-5-carboxylate has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. In addition, it has been investigated for its potential use as a fluorescent probe for the detection of metal ions.